6-[(2-Methylbut-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid

Specification

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 6-(2-methylbut-3-yn-2-ylamino)pyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C10H11N3O2/c1-4-10(2,3)13-8-5-7(9(14)15)11-6-12-8/h1,5-6H,2-3H3,(H,14,15)(H,11,12,13)
• Standard InChI Key: KKMCCRXJNHPBGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NC1=NC=NC(=C1)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

The compound’s structure features a pyrimidine ring substituted at position 4 with a carboxylic acid group and at position 6 with a (2-methylbut-3-yn-2-yl)amino moiety. The alkyne group in the 2-methylbut-3-yn-2-yl substituent introduces potential for click chemistry applications, while the carboxylic acid enhances water solubility and hydrogen-bonding capacity. Key physicochemical properties are summarized below:

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{11}\text{N}_{3}\text{O}_{2}$
Molecular Weight	205.21 g/mol
IUPAC Name	6-(2-methylbut-3-yn-2-ylamino)pyrimidine-4-carboxylic acid
Canonical SMILES	CC(C)(C#C)NC1=NC=NC(=C1)C(=O)O
Topological Polar Surface Area	83.5 Ų

The compound’s solubility in polar solvents is moderate, influenced by the carboxylic acid group, while the alkyne moiety may facilitate derivatization via copper-catalyzed azide-alkyne cycloaddition.

Synthesis and Manufacturing Approaches

Laboratory-Scale Synthesis

The synthesis typically begins with commercially available 2-methylbut-3-yn-2-amine and 4-chloropyrimidine-4-carboxylic acid. Nucleophilic aromatic substitution occurs at the pyrimidine’s 6-position, where the amine reacts with the chloro-substituted intermediate under basic conditions. Solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) are employed at temperatures between 60–80°C, with reaction times ranging from 12–24 hours. Yields are optimized by controlling stoichiometry and using catalysts like potassium carbonate.

Industrial Production Considerations

Scale-up processes face challenges in purifying the alkyne-containing intermediate due to its volatility. Continuous flow reactors have been proposed to enhance safety and efficiency, particularly during exothermic steps. Post-synthesis, column chromatography or recrystallization from ethanol-water mixtures achieves purities >95%.

Comparative Analysis with Structural Analogues

Pyrimidine vs. Pyrazine Derivatives

Replacing the pyrimidine core with pyrazine (as in 6-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid) reduces planarity, altering electronic distribution and binding affinity. Pyrazine analogues exhibit lower solubility but improved thermal stability.

Alkyne Substituent Variations

Compared to phenyl- or alkyl-substituted analogues, the 2-methylbut-3-yn-2-yl group balances steric bulk and reactivity. Its geminal dimethyl configuration stabilizes the alkyne against polymerization, a common issue in propargylamine derivatives.

Future Perspectives in Research and Development

Mechanistic Studies

Elucidating the compound’s interaction with biological targets requires crystallographic studies and enzyme inhibition assays. Priority targets include dihydrofolate reductase and tyrosine kinases implicated in cancer.

Structural Optimization

Introducing electron-withdrawing groups at the pyrimidine’s 2-position could enhance kinase affinity, while PEGylation of the carboxylic acid may improve pharmacokinetics.